Cas no 52900-70-6 (5(4H)-Oxazolone,4-[[2-(acetyloxy)phenyl]methylene]-2-phenyl-)

• Product Name: 5(4H)-Oxazolone,4-[[2-(acetyloxy)phenyl]methylene]-2-phenyl-
• CAS No: 52900-70-6
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 386426
• PubChem ID: 13666411
• Update Time: 2025-04-19

5(4H)-Oxazolone,4-[[2-(acetyloxy)phenyl]methylene]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,4-[[2-(acetyloxy)phenyl]methylene]-2-phenyl-
• [2-[(Z)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]phenyl] acetate
• 1-(2-Acetaminophenoxy)-4-methoxy-but-2-in
• 4-((E)-2-acetoxy-benzylidene)-2-phenyl-4H-oxazol-5-one
• 4-(2-Acetaminophenoxy)-1-methoxy-but-2-in
• 4-(2'-Acetoxy-benzyliden)-2-phenyl-oxazolin-5-on
• Acetamide, N-[2-[(4-methoxy-2-butynyl)oxy]phenyl]-
• AGN-PC-00NSDJ
• CTK0D4009
• NSC74692
• NSC-74692
• 52900-70-6
• 2-Phenyl-4-[(Z)-2-acetoxybenzylidene]-4,5-dihydrooxazole-5-one

• Inchi： 1S/C18H13NO4/c1-12(20)22-16-10-6-5-9-14(16)11-15-18(21)23-17(19-15)13-7-3-2-4-8-13/h2-11H,1H3/b15-11-
• InChI Key： CKVAALAFCQXIGK-PTNGSMBKSA-N
• SMILES： O1C(/C(=C/C2C=CC=CC=2OC(C)=O)/N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 307.08400
• Monoisotopic Mass: 307.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 457°Cat760mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.602
• PSA: 64.96000
• LogP: 2.39200